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Compound of Interest

Compound Name: Disperse Red 74

Cat. No.: B3029303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative ecotoxicological assessment of the synthetic azo dye,

Disperse Red 74, and a selection of common natural dyes. The information presented is

intended to inform researchers and professionals in various fields about the potential

environmental impact of these coloring agents. The data is compiled from existing literature

and presented in a standardized format for ease of comparison.

Introduction to the Dyes
Disperse Red 74 is a synthetic monoazo dye belonging to the disperse class of dyes. These

dyes are characterized by their low water solubility and are primarily used for dyeing

hydrophobic fibers such as polyester and acetate. The presence of the azo bond (-N=N-) is a

key structural feature and a focal point for toxicological concern.

Natural dyes are colorants derived from plant, animal, or mineral sources. Their use predates

synthetic dyes and they are often perceived as more environmentally friendly. However, their

application frequently requires the use of mordants, which are metallic salts that help the dye

bind to the fabric. The ecotoxicity of natural dyeing processes can be significantly influenced by

the type and amount of mordant used. This guide will consider the ecotoxicity of the dyes

themselves and the associated mordants.
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The following table summarizes the available quantitative ecotoxicity data for Disperse Red 74
(with data from structurally similar Disperse Red dyes used as a proxy where direct data is

unavailable), and several common natural dyes. The data is presented for three key trophic

levels: fish, aquatic invertebrates (Daphnia sp.), and algae.
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Dye Test Organism Endpoint Result (mg/L) Reference

Disperse Red 1

(proxy for

Disperse Red

74)

Daphnia similis 48h EC50 0.13 [1]

Ceriodaphnia

dubia
48h EC50 0.55 [1]

Daphnia magna 48h EC50 0.58 [1]

Raphidocelis

subcapitata

(algae)

72h EC50 > 100

Inferred from low

toxicity to algae

in similar studies

Danio rerio

(zebrafish)
96h LC50 > 100

Inferred from low

toxicity to fish in

similar studies

Madder (Rubia

tinctorum)
Daphnia similis 48h EC50 4.4 [2][3]

Raphidocelis

subcapitata

(algae)

-

Toxicity

observed, but

EC50 not

determined

[2]

Erythrostominon

e (a natural

anthraquinone

dye)

Daphnia magna 48h EC50 19.7 [4]

Logwood

(Haematoxylum

campechianum)

- -
No quantitative

data found
[5][6]

Cochineal/Carmi

ne (Dactylopius

coccus)

- - No significant

acute

toxicological data

identified in

Not classified as

a hazardous

substance.[8]
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literature search.

[7][8]

Indigo

(Indigofera

tinctoria)

Mammals LD50 (oral)

5000 mg/kg

(0.5% of total

mass)

[2]

Note: The lack of direct quantitative ecotoxicity data for Disperse Red 74 is a significant data

gap. The data for Disperse Red 1 is used as a surrogate due to structural similarities. The

ecotoxicity of natural dyes can be highly variable depending on the specific compounds present

in the extract and the mordants used.

Mechanisms of Toxicity
Disperse Red 74 (Azo Dyes)
The primary mechanism of toxicity for azo dyes like Disperse Red 74 involves the reductive

cleavage of the azo bond. This process can be mediated by microorganisms in anaerobic

environments or by enzymes in the liver of higher organisms. This cleavage results in the

formation of aromatic amines, which can be more toxic than the parent dye molecule.

The proposed toxicity pathway for azo dyes involves:

Reductive Cleavage: The azo bond is broken, releasing aromatic amines.

Oxidative Stress: The aromatic amines can undergo metabolic activation, leading to the

generation of reactive oxygen species (ROS).

Cellular Damage: ROS can cause damage to cellular components such as DNA, proteins,

and lipids, leading to genotoxicity, cytotoxicity, and other adverse effects.
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Natural Dyes and Mordants
The toxicity of natural dyes is more varied. Some natural dyes themselves possess toxic

properties. For example, logwood contains hematoxylin, which can be harmful in large

amounts. However, a significant portion of the ecotoxicity associated with natural dyeing stems

from the use of metal-based mordants.

Common mordants and their potential toxicity mechanisms include:

Alum (Potassium Aluminum Sulfate): Generally considered to be of low toxicity to aquatic

organisms. However, it can alter the pH of water bodies.
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Iron (Ferrous Sulfate): While iron is an essential element, high concentrations can be toxic to

aquatic life. Iron can contribute to the generation of reactive oxygen species via the Fenton

reaction, leading to oxidative stress.

Copper (Copper Sulfate): Copper is highly toxic to aquatic invertebrates and algae, even at

low concentrations. It can disrupt enzyme function and cause oxidative stress.

Mordants

Cellular Effects

Alum

pH Alteration

Iron

Oxidative Stress (ROS)

Fenton Reaction

Copper

Enzyme Inhibition

Ecotoxicity

Click to download full resolution via product page

Experimental Protocols
The ecotoxicity data presented in this guide are typically generated using standardized test

protocols, such as those developed by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure that the data is reliable and comparable across

different studies and substances.

OECD 203: Fish, Acute Toxicity Test
Objective: To determine the median lethal concentration (LC50) of a substance to fish over a

96-hour exposure period.[9][10]
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Test Organism: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout

(Oncorhynchus mykiss).[9]

Methodology: Fish are exposed to a range of concentrations of the test substance in a

controlled aquatic environment. Mortalities are recorded at 24, 48, 72, and 96 hours. The

LC50 is the concentration estimated to cause mortality in 50% of the test fish.[9][10]
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OECD 202: Daphnia sp. Acute Immobilisation Test
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Objective: To determine the median effective concentration (EC50) that causes

immobilization in Daphnia magna over a 48-hour period.[11][12][13]

Test Organism:Daphnia magna (a small freshwater crustacean).[13]

Methodology: Young daphnids (<24 hours old) are exposed to a series of concentrations of

the test substance. Immobilization (the inability to swim) is observed at 24 and 48 hours. The

EC50 is the concentration that immobilizes 50% of the daphnids.[11][12][13]
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OECD 201: Alga, Growth Inhibition Test
Objective: To determine the effects of a substance on the growth of a freshwater algal

species, typically expressed as the EC50 for growth inhibition over 72 hours.[14][15][16]

Test Organism: Commonly used species include Raphidocelis subcapitata or

Pseudokirchneriella subcapitata.[15]

Methodology: Exponentially growing algal cultures are exposed to various concentrations of

the test substance. The growth of the algae is measured over 72 hours and compared to a

control group to determine the concentration that inhibits growth by 50%.[14][15][16]
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Conclusion
This comparative guide highlights the ecotoxicological profiles of Disperse Red 74 and a

selection of natural dyes. Based on the available data, the following conclusions can be drawn:
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Disperse Red Dyes: Data on structurally similar Disperse Red 1 indicate a high level of acute

toxicity to aquatic invertebrates (Daphnia sp.). The potential for the formation of harmful

aromatic amines through reductive cleavage is a significant concern for this class of dyes.

Natural Dyes: The ecotoxicity of natural dyes is highly variable. While some, like cochineal,

appear to have low acute toxicity, others, such as madder, show moderate toxicity to aquatic

invertebrates. A major contributor to the environmental impact of natural dyeing is the use of

metallic mordants, with copper being particularly toxic to aquatic life.

Data Gaps: There is a clear need for more comprehensive and direct ecotoxicological data

for Disperse Red 74 and a wider range of natural dyes to enable a more robust and direct

comparison.

For researchers and professionals, the choice of dye should be informed by a thorough

assessment of its entire life cycle, including its potential ecotoxicological impact. While natural

dyes may offer a more sustainable image, the associated mordanting processes must be

carefully considered and managed to minimize environmental harm. For synthetic dyes like

Disperse Red 74, the focus should be on wastewater treatment methods that can effectively

degrade the dye and its potentially toxic breakdown products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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